Cas no 1263378-95-5 (4-Methyl-1H-indazole-6-carboxylic acid)

• Product Name: 4-Methyl-1H-indazole-6-carboxylic acid
• CAS No: 1263378-95-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD18432541
• CID: 2604440
• Update Time: 2025-09-24

4-Methyl-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-(1H)indazole carboxylic acid
• 4-METHYL-1H-INDAZOLE-6-CARBOXYLIC ACID
• 1h-indazole-6-carboxylic acid,4-methyl-
• 1H-Indazole-6-carboxylic acid, 4-methyl-
• 2869AJ
• 4-Methyl-1H-indazole-6-carboxylic acid

• MDL： MFCD18432541
• Inchi： 1S/C9H8N2O2/c1-5-2-6(9(12)13)3-8-7(5)4-10-11-8/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： RXIVLLIXGQIDJO-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C2C=NNC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 439.1±25.0 °C at 760 mmHg
• Flash Point: 219.4±23.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Methyl-1H-indazole-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)